![molecular formula C13H20N2O3S B4463015 N-(tert-butyl)-3-[methyl(methylsulfonyl)amino]benzamide](/img/structure/B4463015.png)
N-(tert-butyl)-3-[methyl(methylsulfonyl)amino]benzamide
Overview
Description
N-(tert-butyl)-3-[methyl(methylsulfonyl)amino]benzamide, also known as BAY 43-9006, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. This compound was first synthesized in 1999 by Bayer AG and has since been investigated for its ability to inhibit the activity of multiple kinases involved in cell proliferation, angiogenesis, and apoptosis.
Mechanism of Action
N-(tert-butyl)-3-[methyl(methylsulfonyl)amino]benzamide 43-9006 acts as a multi-kinase inhibitor, targeting several key signaling pathways involved in tumor growth and angiogenesis. Specifically, this compound inhibits the activity of RAF kinase, which is a key component of the MAPK/ERK signaling pathway that is frequently dysregulated in cancer. N-(tert-butyl)-3-[methyl(methylsulfonyl)amino]benzamide 43-9006 also inhibits the activity of VEGFR-2 and PDGFR-β, which are involved in angiogenesis and tumor progression.
Biochemical and Physiological Effects:
N-(tert-butyl)-3-[methyl(methylsulfonyl)amino]benzamide 43-9006 has been shown to have a variety of biochemical and physiological effects. In preclinical studies, this compound has been shown to inhibit cell proliferation and induce apoptosis in a wide range of tumor cell lines. N-(tert-butyl)-3-[methyl(methylsulfonyl)amino]benzamide 43-9006 has also been shown to inhibit angiogenesis and reduce tumor vascularization in animal models. In addition, this compound has been shown to have anti-inflammatory effects and may have potential applications in the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One of the major advantages of N-(tert-butyl)-3-[methyl(methylsulfonyl)amino]benzamide 43-9006 is its broad-spectrum activity against multiple kinases involved in tumor growth and angiogenesis. This compound has been shown to be effective against a wide range of tumor types, making it a promising candidate for cancer therapy. However, one of the limitations of N-(tert-butyl)-3-[methyl(methylsulfonyl)amino]benzamide 43-9006 is its potential for off-target effects, as it inhibits multiple kinases with diverse functions. This may limit its clinical utility and increase the risk of side effects.
Future Directions
There are several potential future directions for the study of N-(tert-butyl)-3-[methyl(methylsulfonyl)amino]benzamide 43-9006. One area of research is the development of more selective kinase inhibitors that target specific signaling pathways involved in cancer. Another area of research is the identification of biomarkers that can predict response to N-(tert-butyl)-3-[methyl(methylsulfonyl)amino]benzamide 43-9006 and other kinase inhibitors. Finally, there is a need for further clinical trials to evaluate the safety and efficacy of N-(tert-butyl)-3-[methyl(methylsulfonyl)amino]benzamide 43-9006 in the treatment of various types of cancer.
Scientific Research Applications
N-(tert-butyl)-3-[methyl(methylsulfonyl)amino]benzamide 43-9006 has been extensively studied for its potential therapeutic applications, particularly in the treatment of cancer. This compound has been shown to inhibit the activity of multiple kinases involved in tumor growth and angiogenesis, including RAF kinase, VEGFR-2, and PDGFR-β. Preclinical studies have demonstrated that N-(tert-butyl)-3-[methyl(methylsulfonyl)amino]benzamide 43-9006 can inhibit the growth of a wide range of tumor types, including hepatocellular carcinoma, renal cell carcinoma, and melanoma.
properties
IUPAC Name |
N-tert-butyl-3-[methyl(methylsulfonyl)amino]benzamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H20N2O3S/c1-13(2,3)14-12(16)10-7-6-8-11(9-10)15(4)19(5,17)18/h6-9H,1-5H3,(H,14,16) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ISPFKKBKKBISMM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)NC(=O)C1=CC(=CC=C1)N(C)S(=O)(=O)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
284.38 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.